Cas no 1154990-72-3 (1-({1,4-dioxaspiro[4.5]decan-8-yl}amino)propan-2-ol)

• Product Name: 1-({1,4-dioxaspiro[4.5]decan-8-yl}amino)propan-2-ol
• CAS No: 1154990-72-3
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD12184186
• CID: 5097704
• PubChem ID: 43499318
• Update Time: 2026-03-02

1-({1,4-dioxaspiro[4.5]decan-8-yl}amino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-({1,4-dioxaspiro[4.5]decan-8-yl}amino)propan-2-ol

• MDL： MFCD12184186
• Inchi： 1S/C11H21NO3/c1-9(13)8-12-10-2-4-11(5-3-10)14-6-7-15-11/h9-10,12-13H,2-8H2,1H3
• InChI Key： HCXXAQUZQRWCGM-UHFFFAOYSA-N
• SMILES： C(NC1CCC2(OCCO2)CC1)C(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 1-({1,4-dioxaspiro[4.5]decan-8-yl}amino)propan-2-ol

Compound CAS No. 1154990-72-3: 1-{(1,4-Dioxaspiro[4.5]Decan-8-Yl}Amino)Propan-2-Ol

The compound CAS No. 1154990-72-3, commonly referred to as 1-{(1,4-dioxaspiro[4.5]decan-8-yl}amino)propan-2-ol, is a unique organic compound with a complex structure that combines a spiro ring system with an amino alcohol functionality. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science.

The spiro structure in the molecule is a key feature, consisting of two rings fused at a single atom. Specifically, the 1,4-dioxaspiro[4.5]decan system comprises a four-membered and a five-membered ring connected through an oxygen atom. This spiro arrangement imparts unique physical and chemical properties to the compound, making it suitable for applications that require flexibility and stability in molecular interactions.

Recent studies have explored the amino alcohol functionality of this compound, which plays a crucial role in its reactivity and biological activity. The propan-2-ol group provides hydroxyl functionality, while the amino group introduces nucleophilic character, enabling the compound to participate in various chemical reactions such as nucleophilic substitutions and hydrogen bonding interactions.

In terms of synthesis, the compound can be prepared through a multi-step process involving spirocyclic ring formation and subsequent functionalization. Researchers have optimized synthetic routes to enhance yield and purity, leveraging advanced techniques such as catalytic asymmetric synthesis and microwave-assisted reactions.

The physical properties of CAS No. 1154990-72-3 have been extensively characterized using modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have revealed insights into its molecular conformation and intermolecular interactions, which are critical for understanding its behavior in different environments.

Applications of this compound span across multiple domains. In the pharmaceutical industry, its unique structure makes it a promising candidate for drug delivery systems and enzyme inhibitors. Additionally, its ability to form stable complexes with metal ions has led to its exploration in catalysis and materials science.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of CAS No. 1154990-72-3 with greater accuracy. These computational models have provided valuable insights into its potential as a building block for more complex molecular architectures.

In conclusion, CAS No. 1154990-72-3 represents a fascinating example of how complex molecular structures can be harnessed for diverse applications. Its spirocyclic framework and functional groups make it a versatile compound with significant potential in both academic research and industrial applications.